Cas no 829-39-0 (2,4-dimethoxy-1-[(1E)-prop-1-en-1-yl]benzene)

2,4-dimethoxy-1-[(1E)-prop-1-en-1-yl]benzene structure
829-39-0 structure
Product name:2,4-dimethoxy-1-[(1E)-prop-1-en-1-yl]benzene
CAS No:829-39-0
MF:C11H14O2
MW:178.22766
CID:1806992
PubChem ID:5314067

2,4-dimethoxy-1-[(1E)-prop-1-en-1-yl]benzene Chemical and Physical Properties

Names and Identifiers

    • 2,4-dimethoxy-1-[(1E)-prop-1-en-1-yl]benzene
    • 829-39-0
    • SCHEMBL12090696
    • SKWTXGMULLCOGN-SNAWJCMRSA-N
    • Benzene, 1-(E)-(1-propenyl)-2,4-dimethoxy
    • 2,4-Dimethoxy-1-(1-propenyl)benzene
    • Benzene, 2,4-dimethoxy-1-(1-propenyl)-
    • 1-(2,5-dimethoxy)phenyl-1-propene
    • ghl.PD_Mitscher_leg0.56
    • Inchi: InChI=1S/C11H14O2/c1-4-5-9-6-7-10(12-2)8-11(9)13-3/h4-8H,1-3H3/b5-4+
    • InChI Key: SKWTXGMULLCOGN-SNAWJCMRSA-N
    • SMILES: CC=CC1=C(C=C(C=C1)OC)OC

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
  • XLogP3: 2.9

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